Cas no 655236-07-0 ([1,1'-Biphenyl]-2,2'-dicarboxylic acid,4,4'-bis[[1,1'-biphenyl]-4-yl(3-methylphenyl)amino]-)

• Product Name: [1,1'-Biphenyl]-2,2'-dicarboxylic acid,4,4'-bis[[1,1'-biphenyl]-4-yl(3-methylphenyl)amino]-
• CAS No: 655236-07-0
• MF: C₅₂H₄₀N₂O₄
• MW: 756.885013580322
• CID: 1688986
• Update Time: 2024-09-03

[1,1'-Biphenyl]-2,2'-dicarboxylic acid,4,4'-bis[[1,1'-biphenyl]-4-yl(3-methylphenyl)amino]- Chemical and Physical Properties

Names and Identifiers

• [1,1'-Biphenyl]-2,2'-dicarboxylic acid,4,4'-bis[[1,1'-biphenyl]-4-yl(3-methylphenyl)amino]-
• [1,1'-Biphenyl]-2,2'-dicarboxylic acid, 4,4'-bis[[1,1'-biphenyl]-4-yl(3-methylphenyl)amino]-

• Inchi： 1S/C52H40N2O4/c1-35-11-9-17-43(31-35)53(41-23-19-39(20-24-41)37-13-5-3-6-14-37)45-27-29-47(49(33-45)51(55)56)48-30-28-46(34-50(48)52(57)58)54(44-18-10-12-36(2)32-44)42-25-21-40(22-26-42)38-15-7-4-8-16-38/h3-34H,1-2H3,(H,55,56)(H,57,58)
• InChI Key： BDQJQCUOMYAEJN-UHFFFAOYSA-N
• SMILES： C1(C2=CC=C(N(C3=CC=C(C4=CC=CC=C4)C=C3)C3=CC=CC(C)=C3)C=C2C(O)=O)=CC=C(N(C2=CC=C(C3=CC=CC=C3)C=C2)C2=CC=CC(C)=C2)C=C1C(O)=O

Computed Properties

• Exact Mass: 756.299

Experimental Properties

• Density: 1.250±0.06 g/cm3(Predicted)
• Boiling Point: 939.1±65.0 °C(Predicted)
• PSA: 81.08
• pka: 3.46±0.36(Predicted)